2-[(1S,9aR)-octahydro-2H-quinolizin-1-yl]ethanamine

• IUPAC Name: 2-[(1S,9aR)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-yl]ethanamine
• InChI: InChI=1S/C11H22N2/c12-7-6-10-4-3-9-13-8-2-1-5-11(10)13/h10-11H,1-9,12H2/t10-,11+/m0/s1
• InChI Key: XQCAESFHFWSFTC-WDEREUQCSA-N
• Canonical SMILES: C1CCN2CCCC(C2C1)CCN
• Isomeric SMILES: C1CCN2CCC[C@H]([C@H]2C1)CCN
• Molecular Formula: C11H22N2
• Molecular Weight: 182.31 g/mol

Description

“2-[(1S,9aR)-octahydro-2H-quinolizin-1-yl]ethanamine” is a chemical compound with the CAS Number: 75558-07-5. It has a molecular weight of 182.31. The IUPAC name for this compound is 2-[(1S,9aR)-octahydro-2H-quinolizin-1-yl]ethylamine.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H22N2/c12-7-6-10-4-3-9-13-8-2-1-5-11(10)13/h10-11H,1-9,12H2/t10-,11+/m0/s1. This code provides a specific description of the compound’s molecular structure. The SMILES string representation is NCC[C@H]1C@([H])N2CCC1, which is another way to represent the compound’s structure.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 182.31. The compound’s InChI Key is XQCAESFHFWSFTC-WDEREUQCSA-N, which is a unique identifier for the compound.

Scientific Research Applications

Asymmetric Synthesis

• Asymmetric synthesis of (-)-Lupinine and (+)-Epilupinine, derivatives of 2-[(1S,9aR)-octahydro-2H-quinolizin-1-yl]ethanamine, has been achieved. This process involves a key intermediate, stereoselectively reduced to yield predominantly C-9a-R isomers (Hua, Miao, Bravo, & Takemoto, 1991).

Synthesis of Octahydroindolo[2,3-a]quinolizines

• A method for synthesizing 2-acyl- and 2-alkoxycarbonyl-octahydroindolo[2,3-a]quinolizines, which are structurally related to 2-[(1S,9aR)-octahydro-2H-quinolizin-1-yl]ethanamine, has been described. This method involves isomerization and reaction as a cyclic enamine (Allen, Gaskell, & Joule, 1971).

Analgesic Activity Studies

• Substituted 1,2,3-triazole derivatives of the alkaloid lupinine, based on the quinolizine backbone, have been synthesized and shown to exhibit pronounced analgesic activity. These derivatives include various substituents at the C-4 position of the triazole ring (Nurmaganbetov et al., 2021).

Potential Antipsychotic Agents

• Compounds based on the 7-phenylquinolizidine system, closely related to 2-[(1S,9aR)-octahydro-2H-quinolizin-1-yl]ethanamine, have been investigated for their potential as antipsychotic agents. These studies revealed that specific structural modifications could enhance dopamine antagonistic properties (Imhof, Kyburz, & Daly, 1984).

DNA Binding and Nuclease Activity Studies

• Studies on Cu(II) complexes of ligands structurally related to 2-[(1S,9aR)-octahydro-2H-quinolizin-1-yl]ethanamine showed significant DNA binding propensity and nuclease activity. These findings suggest potential applications in understanding DNA interactions (Kumar et al., 2012).

Synthesis of Octahydro-2H-pyrazino[1,2-a]pyrazines

• A series of octahydro-2H-pyrazino[1,2-a]pyrazines, precursors for antibacterial quinolones, have been synthesized using an efficient method. These compounds are structurally related and hold significance in the development of new antibacterial agents (Gubert, Braojos, Sacristan, & Ortiz, 1991).

Opioid Receptor Profiles

• The synthesis of novel cis- and trans-3-(octahydro-1H-pyrano[4,3-c]pyridin-8a-yl)phenols and their opioid receptor profiles have been studied. These compounds are related to 2-[(1S,9aR)-octahydro-2H-quinolizin-1-yl]ethanamine and offer insights into antinociceptive activity (Bays et al., 1989).